3-methyl-N'-propionyl-1H-pyrazole-5-carbohydrazide
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Overview
Description
3-methyl-N'-propionyl-1H-pyrazole-5-carbohydrazide, also known as MPPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
3-methyl-N'-propionyl-1H-pyrazole-5-carbohydrazide has been studied extensively for its potential applications in the field of medicine. It has been shown to have anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases. Additionally, this compound has been reported to have neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Mechanism of Action
3-methyl-N'-propionyl-1H-pyrazole-5-carbohydrazide exerts its effects by inhibiting the activity of various enzymes and signaling pathways involved in inflammation, oxidative stress, and cell death. Specifically, this compound has been shown to inhibit the activity of the NF-κB signaling pathway, which plays a key role in the regulation of inflammation and cell survival. Additionally, this compound has been reported to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress and cellular defense mechanisms.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the production of reactive oxygen species (ROS), reduce the expression of pro-inflammatory cytokines, and induce the expression of antioxidant enzymes. In vivo studies have shown that this compound can reduce inflammation and oxidative stress in animal models of various diseases, including cancer, diabetes, and cardiovascular diseases.
Advantages and Limitations for Lab Experiments
3-methyl-N'-propionyl-1H-pyrazole-5-carbohydrazide has several advantages for lab experiments, including its high purity, stability, and low toxicity. However, there are also some limitations to its use in lab experiments, including its relatively high cost and limited availability.
Future Directions
There are several potential future directions for the study of 3-methyl-N'-propionyl-1H-pyrazole-5-carbohydrazide. One area of interest is the development of this compound-based therapeutics for the treatment of various diseases, including cancer, diabetes, and neurodegenerative diseases. Additionally, further research is needed to elucidate the precise mechanisms of action of this compound and its effects on various signaling pathways and enzymes. Finally, there is a need for the development of more efficient and cost-effective methods for the synthesis of this compound, which would enable its widespread use in scientific research.
Conclusion
In conclusion, this compound is a promising chemical compound that has potential applications in various fields, including medicine and scientific research. Its anti-inflammatory, antioxidant, and neuroprotective properties make it a promising candidate for the treatment of various diseases. However, further research is needed to fully understand its mechanisms of action and potential therapeutic applications.
Synthesis Methods
3-methyl-N'-propionyl-1H-pyrazole-5-carbohydrazide can be synthesized using a variety of methods, including the reaction of 3-methyl-1H-pyrazole-5-carbohydrazide with propionyl chloride in the presence of a base. Another method involves the reaction of 3-methyl-1H-pyrazole-5-carbohydrazide with propionic anhydride in the presence of a base. Both methods have been reported in the literature and can yield high purity this compound.
properties
IUPAC Name |
5-methyl-N'-propanoyl-1H-pyrazole-3-carbohydrazide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4O2/c1-3-7(13)11-12-8(14)6-4-5(2)9-10-6/h4H,3H2,1-2H3,(H,9,10)(H,11,13)(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQCXSZMNZPPQEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NNC(=O)C1=NNC(=C1)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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